Cas no 61799-66-4 (Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, hexadecyl ester)

• Product Name: Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, hexadecyl ester
• CAS No: 61799-66-4
• MF: C₃₄H₆₆O₄S
• MW: 570.95045042038
• CID: 465768
• PubChem ID: 71391995
• Update Time: 2025-04-19

Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, hexadecyl ester
• dodecyl 3-(3-hexadecoxy-3-oxopropyl)sulfanylpropanoate
• Dodecyl hexadecyl 3,3'-sulfanediyldipropanoate
• 61799-66-4
• DTXSID80813817

• Inchi： 1S/C34H66O4S/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-30-38-34(36)28-32-39-31-27-33(35)37-29-25-23-21-19-14-12-10-8-6-4-2/h3-32H2,1-2H3
• InChI Key： NSHNHAYBXMGOOI-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCCCCCCCCCCCC)CCC(=O)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 570.46848
• Monoisotopic Mass: 570.46818176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 34
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.6